![molecular formula C8H7ClN2OS B1581457 5-Chloro-6-methoxy-1,3-benzothiazol-2-amine CAS No. 74821-70-8](/img/structure/B1581457.png)
5-Chloro-6-methoxy-1,3-benzothiazol-2-amine
Overview
Description
5-Chloro-6-methoxy-1,3-benzothiazol-2-amine is a chemical compound with the CAS Number: 74821-70-8 . It has a molecular weight of 214.68 and is typically stored at room temperature . The compound is usually in powder form .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, aminothiazole Schiff base ligands were designed by reacting 1,3-thiazol-2-amine and 6-ethoxy-1,3-benzothiazole-2-amine separately with 3-methoxy-2-hydroxybenzaldehyde in good yields (68−73%) .Molecular Structure Analysis
The InChI Code for this compound is 1S/C8H7ClN2OS/c1-12-6-3-7-5 (2-4 (6)9)11-8 (10)13-7/h2-3H,1H3, (H2,10,11) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 214.68 .Scientific Research Applications
Role in Antimicrobial Compound Synthesis
This chemical is also pivotal in creating new pyridine derivatives with antimicrobial properties. The process involves the preparation of pyridine-3-carboxylic acids and their amide derivatives from 2-amino substituted benzothiazoles. These compounds demonstrate variable and modest activity against bacteria and fungi, indicating potential use in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Contribution to Neuropharmacology
In neuropharmacology, derivatives of this compound are synthesized and evaluated for their influence on GABA uptake mechanisms. The study provides valuable insights into the potential neuropharmacological applications of these compounds, especially concerning selective inhibition of glial GABA uptake (Falch et al., 1999).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Mechanism of Action
Target of Action
Benzothiazole derivatives have been known to exhibit antimicrobial activity , suggesting that their targets could be enzymes or proteins essential for the survival of microorganisms.
Mode of Action
It’s known that benzothiazole derivatives can interact with their targets, leading to inhibition of essential biological processes in the target organisms . The presence of the chloro and methoxy groups may enhance the compound’s interaction with its targets .
Biochemical Pathways
Based on the antimicrobial activity of benzothiazole derivatives, it can be inferred that the compound may interfere with the biochemical pathways essential for the growth and survival of microorganisms .
Pharmacokinetics
The compound’s molecular weight (21468) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
Given the antimicrobial activity of benzothiazole derivatives, the compound may lead to the death of microorganisms by inhibiting essential biological processes .
properties
IUPAC Name |
5-chloro-6-methoxy-1,3-benzothiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2OS/c1-12-6-3-7-5(2-4(6)9)11-8(10)13-7/h2-3H,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSLXLABOEWJWJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)SC(=N2)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40359145 | |
Record name | 5-chloro-6-methoxy-1,3-benzothiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40359145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74821-70-8 | |
Record name | 5-chloro-6-methoxy-1,3-benzothiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40359145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-chloro-6-methoxy-1,3-benzothiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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